Cas no 1451085-08-7 (Methyl 3-(4-bromophenyl)cyclobutanecarboxylate)

• Product Name: Methyl 3-(4-bromophenyl)cyclobutanecarboxylate
• CAS No: 1451085-08-7
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• MDL: MFCD28012181
• CID: 4600564
• PubChem ID: 53418991
• Update Time: 2025-05-19

Methyl 3-(4-bromophenyl)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-BROMOPHENYL)CYCLOBUTANECARBOXYLATE
• methyl 3-(4-bromophenyl)cyclobutane-1-carboxylate
• BIC08508
• F30762
• A934662
• Z1827898539
• Methyl 3-(4-bromophenyl)cyclobutanecarboxylate

• MDL： MFCD28012181
• Inchi： 1S/C12H13BrO2/c1-15-12(14)10-6-9(7-10)8-2-4-11(13)5-3-8/h2-5,9-10H,6-7H2,1H3
• InChI Key： BCNPYQCFSBDXKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Methyl 3-(4-bromophenyl)cyclobutanecarboxylate

Methyl 3-(4-bromophenyl)cyclobutanecarboxylate: A Comprehensive Overview

Methyl 3-(4-bromophenyl)cyclobutanecarboxylate, identified by the CAS number 1451085-08-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclobutane ring structure substituted with a bromophenyl group, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the mechanical properties of polymeric materials, making it a valuable component in modern material engineering.

The structure of Methyl 3-(4-bromophenyl)cyclobutanecarboxylate consists of a cyclobutane ring with a methyl ester group at position 3 and a 4-bromophenyl substituent. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications. The bromine atom at the para position of the phenyl ring contributes to the compound's reactivity and stability, making it suitable for various chemical transformations. Recent research has demonstrated that this compound can serve as an intermediate in the synthesis of complex molecules, including those with potential pharmacological activity.

In terms of physical properties, Methyl 3-(4-bromophenyl)cyclobutanecarboxylate exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to a wide range of synthetic procedures. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating that it maintains structural integrity under moderate reaction conditions, which is advantageous for large-scale production.

The synthesis of Methyl 3-(4-bromophenyl)cyclobutanecarboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield. For instance, the use of transition metal catalysts such as palladium(II) complexes has been reported to facilitate key steps in the synthesis pathway, thereby improving overall process economics.

Applications of Methyl 3-(4-bromophenyl)cyclobutanecarboxylate span across multiple domains. In materials science, it has been employed as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. Its ability to form strong intermolecular interactions contributes to the development of materials with enhanced durability and flexibility. In pharmacology, derivatives of this compound have shown promise as inhibitors of certain enzymes associated with neurodegenerative diseases, highlighting its potential in drug discovery.

Recent studies have also explored the use of Methyl 3-(4-bromophenyl)cyclobutanecarboxylate in click chemistry reactions, where it serves as a versatile linker for constructing bioactive molecules. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has opened new avenues for creating complex molecular architectures with high precision. Additionally, its role in supramolecular chemistry has been investigated, with findings suggesting that it can act as a template for self-assembling structures with potential applications in nanotechnology.

In conclusion, Methyl 3-(4-bromophenyl)cyclobutanecarboxylate, CAS No. 1451085-08-7, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool in modern chemical research and industrial applications. As ongoing research continues to uncover new functionalities and optimizations for this compound, its significance in advancing technological innovations is expected to grow further.